2-(Hydroxymethyl)pyrimidin-5-OL

• IUPAC Name: 2-(hydroxymethyl)pyrimidin-5-ol
• InChI: InChI=1S/C5H6N2O2/c8-3-5-6-1-4(9)2-7-5/h1-2,8-9H,3H2
• InChI Key: COTTZWBSHVBNTK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)CO)O
• Molecular Formula: C5H6N2O2
• Molecular Weight: 126.11 g/mol

Description

“2-(Hydroxymethyl)pyrimidin-5-OL” is a chemical compound with the formula C5H6N2O2 and a molecular weight of 126.11 g/mol. It is used for research and development purposes.

Synthesis Analysis

The synthesis of pyrimidine derivatives, such as “this compound”, often involves catalytic protodeboronation of pinacol boronic esters. This process utilizes a radical approach and is paired with a Matteson–CH2–homologation.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: InChI=1S/C5H6N2O2/c8-3-5-6-2-1-4(9)7-5/h1-3,8H, (H2,6,7,9).

Chemical Reactions Analysis

Pyrimidine derivatives, including “this compound”, can undergo various chemical reactions. For instance, an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine (=CH−) equivalent promoted by K2S2O8 provides 4-arylquinolines.

Physical And Chemical Properties Analysis

“this compound” is a chemical compound with the formula C5H6N2O2 and a molecular weight of 126.11 g/mol. More specific physical and chemical properties were not found in the search results.

Mechanism of Action

While the specific mechanism of action for “2-(Hydroxymethyl)pyrimidin-5-OL” is not mentioned in the search results, pyrimidine derivatives are known to exhibit a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Future Directions

While specific future directions for “2-(Hydroxymethyl)pyrimidin-5-OL” were not found in the search results, pyrimidine derivatives are of great interest due to their biological potential and are being studied in the development of new therapies.